N-hydroxy-N-[6-(3-pyridylmethyl)-2H-1-benzopyran-3-ylmethyl]urea

• CAS No.: 224157-97-5
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol
• IUPAC Name: 1-hydroxy-1-[[6-(pyridin-3-ylmethyl)-2H-chromen-3-yl]methyl]urea
• InChI: InChI=1S/C17H17N3O3/c18-17(21)20(22)10-14-8-15-7-12(3-4-16(15)23-11-14)6-13-2-1-5-19-9-13/h1-5,7-9,22H,6,10-11H2,(H2,18,21)
• InChI Key: PPEZOOAPYUCVLI-UHFFFAOYSA-N
• Canonical SMILES: C1C(=CC2=C(O1)C=CC(=C2)CC3=CN=CC=C3)CN(C(=O)N)O

Description

N-hydroxy-N-[6-(3-pyridylmethyl)-2H-1-benzopyran-3-ylmethyl]urea is a useful research compound. Its molecular formula is C17H17N3O3 and its molecular weight is 311.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.84 ml of trimethylsilyl isocyanate was added dropwise to a solution of 3.03 g (11.3 mmol) of N-[6-(3-pyridylmethyl)-2H-1-benzopyran-3-ylmethyl]hydroxylamine in tetrahydrofuran (30 ml) at 0° C. over 5 minutes, followed by stirring overnight at room temperature. Then, the solvent was evaporated in vacuo, the residue was purified by silica gel chromatography (chloroform:methanol:concentrated ammonia water=300:9:1−100:9:1), followed by recrystallization in a mixed solvent of chloroform-methanol-ethyl acetate to obtain 2.41 g (yield=68.5%) of the desired compound as white columnar crystal.